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Abstract

This document provides a detailed protocol for the synthesis of 4-Methoxybenzophenone, a
key intermediate in the manufacturing of various pharmaceuticals and a common component in
photochemistry. The synthesis is achieved through the Friedel-Crafts acylation of anisole with
benzoyl chloride, a classic and efficient method for the formation of aryl ketones. This
application note includes a comprehensive experimental procedure, a summary of reaction
parameters, and visual diagrams to illustrate the workflow and reaction mechanism.

Introduction

The Friedel-Crafts acylation is a fundamental and widely utilized reaction in organic synthesis
for the C-C bond formation between an aromatic ring and an acyl group.[1] This electrophilic
aromatic substitution reaction typically employs a Lewis acid catalyst, such as aluminum
chloride (AICI3), to generate a highly reactive acylium ion from an acyl halide or anhydride.[1] In
this protocol, anisole (methoxybenzene) is acylated with benzoyl chloride. The methoxy group
of anisole is an activating, ortho-para directing group.[2][3] Due to steric hindrance at the ortho
position, the para-substituted product, 4-Methoxybenzophenone, is the major product formed.

Reaction Scheme
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Caption: Overall reaction for the synthesis of 4-Methoxybenzophenone.

Experimental Protocol

This protocol is based on established procedures for the Friedel-Crafts acylation of anisole.[4]

Materials:
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Molar Mass ( g/mol

Reagent | Quantity Moles
Anisole 108.14 10.8¢ 0.1 mol
Benzoyl Chloride 140.57 1409 0.1 mol
Anhydrous Aluminum
_ 133.34 1509 0.11 mol
Chloride
Dichloromethane ]
- As required -

(DCM)
Hexane - 200 mL -
Dilute Hydrochloric

) - 200 mL -
Acid
Pentane - 100 mL -
Water - As required -

Equipment:

e Round-bottom flask

 Stirring apparatus (magnetic stirrer and stir bar)
e Dropping funnel

* Ice bath

» Rotary evaporator

o Standard glassware for extraction and filtration
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve anisole (10.8 g, 0.1 mol) and
benzoyl chloride (14.0 g, 0.1 mol) in 200 mL of hexane.[4]
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o Catalyst Addition: While stirring the solution at room temperature, slowly add anhydrous
aluminum chloride (15.0 g) in portions over a period of 15 minutes.[4] An exothermic reaction
will occur, and the reaction mixture may change color.

o Reaction: Continue stirring the mixture for an additional 15 minutes at room temperature.[4]
o Work-up:
o Decant the hexane solvent from the viscous residue.[4]

o Carefully hydrolyze the residue by slowly adding it to a mixture of 200 mL of ice and dilute
hydrochloric acid.[4] This step should be performed in a well-ventilated fume hood as HCI
gas will be evolved.

o Extract the organic product with dichloromethane.[4]
o Wash the organic layer with water.[4]
e Isolation and Purification:

o Dry the dichloromethane solution over a suitable drying agent (e.g., anhydrous sodium

sulfate).

o Remove the dichloromethane using a rotary evaporator, which will yield an oily product
that should solidify upon standing.[4]

o Wash the solid product with two 50 mL portions of pentane to remove impurities.[4]

o Dry the purified 4-Methoxybenzophenone.

Data Presentation

Reaction Parameters and Yield:
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Parameter Value Reference
Reaction Temperature Room Temperature [4]
Reaction Time 30 minutes [4]

Solvent Hexane [4]

Catalyst Anhydrous Aluminum Chloride [4]
Theoretical Yield 21.22 g Calculated
Reported Yield High [4]

Workflow Diagram
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Caption: Experimental workflow for the synthesis of 4-Methoxybenzophenone.
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Safety Precautions

« All manipulations should be carried out in a well-ventilated fume hood.

e Anhydrous aluminum chloride is corrosive and reacts violently with water. Handle with care
and avoid exposure to moisture.

e Benzoyl chloride is a lachrymator and is corrosive.
o Dichloromethane is a volatile and potentially carcinogenic solvent.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

This detailed protocol provides a reliable method for the synthesis of 4-
Methoxybenzophenone, suitable for use in research and development settings. The
straightforward procedure and high yields make it an attractive method for obtaining this
valuable chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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